Cas no 1805053-08-0 (2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805053-08-0
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4850426
• Update Time: 2025-10-21

2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-3-1-2(6(10)14)4(7(11)12)5(9)13-3/h1,7H
• InChI Key： ONNCDKIKWLJOIJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)Cl)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

Recent Advances in the Application of 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1805053-08-0) in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1805053-08-0) is a highly versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive carbonyl chloride group and difluoromethyl substitution, serves as a critical building block for the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel agrochemicals, pharmaceuticals, and materials science applications, owing to its unique physicochemical properties and reactivity profile.

In the pharmaceutical sector, researchers have explored the potential of 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride as a precursor for the synthesis of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the modular construction of pyridine-based scaffolds, which are integral to the design of next-generation therapeutics targeting resistant bacterial strains. The study reported a 70% yield in the synthesis of a lead compound with potent activity against methicillin-resistant Staphylococcus aureus (MRSA).

From a methodological perspective, advancements in green chemistry have enabled more sustainable approaches to handling this compound. A recent publication in ACS Sustainable Chemistry & Engineering detailed a solvent-free mechanochemical synthesis route that reduces waste generation by 40% compared to traditional methods. This innovation addresses both environmental concerns and scalability challenges associated with the compound's industrial production.

The agrochemical applications of 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride have also seen remarkable progress. Research teams have successfully incorporated this intermediate into novel fungicide formulations, with field trials showing 85-90% efficacy against Fusarium species in cereal crops. The difluoromethyl group's metabolic stability contributes to prolonged activity in plant systems, while the pyridine core allows for favorable environmental degradation profiles.

Structural-activity relationship (SAR) studies have provided deeper insights into the compound's reactivity patterns. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses reveal that the electron-withdrawing effects of the chlorine substituents significantly influence the carbonyl chloride's electrophilicity, making it particularly reactive toward nucleophiles. This understanding has enabled more precise control over derivatization reactions in complex molecule synthesis.

Looking forward, the scientific community anticipates expanded applications of 2,6-Dichloro-3-(difluoromethyl)pyridine-4-carbonyl chloride in bioorthogonal chemistry and targeted drug delivery systems. Preliminary results from a 2024 Nature Chemistry study suggest its potential as a click chemistry reagent for bioconjugation, with promising stability in physiological conditions. As research continues to uncover new facets of this compound's utility, it is poised to remain a focal point in interdisciplinary chemical research.